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Compound of Interest

Compound Name: 2-Ethyloxetane-2-carboxylic acid

Cat. No.: B2457475 Get Quote

Prospective Technical Guide: 2-Ethyloxetane-2-
carboxylic acid
Disclaimer: Direct experimental data, including a registered CAS number, for 2-Ethyloxetane-
2-carboxylic acid is not available in the current scientific literature. This guide is a prospective

document based on established chemical principles and data from analogous compounds,

intended to aid researchers in the synthesis and characterization of this molecule.

Introduction
Oxetanes are four-membered cyclic ethers that have garnered significant interest in medicinal

chemistry and drug development. Their unique conformational properties and ability to act as

bioisosteres for common functional groups make them valuable scaffolds in the design of novel

therapeutics. 2-Ethyloxetane-2-carboxylic acid is a substituted oxetane that holds potential

as a building block for more complex molecules. This guide provides a hypothetical framework

for its synthesis, potential properties, and handling considerations.

Molecular and Physicochemical Properties
While no experimental data for 2-Ethyloxetane-2-carboxylic acid exists, its fundamental

properties can be predicted.
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Property Predicted Value Basis of Prediction

CAS Number Not Assigned
No registration found in

chemical databases.

Molecular Formula C₆H₁₀O₃

Based on the chemical

structure (C₄H₆O₃ for oxetane-

2-carboxylic acid + C₂H₄ for

the ethyl group).

Molecular Weight 130.14 g/mol
Calculated from the molecular

formula.

Appearance
Predicted to be a colorless oil

or low-melting solid

General property of similar

small-molecule carboxylic

acids.

Solubility

Predicted to be soluble in polar

organic solvents (e.g., ethanol,

DMSO, DMF) and moderately

soluble in water.

Based on the presence of a

polar carboxylic acid group

and a small alkyl chain.

Proposed Synthetic Pathways
The synthesis of 2-Ethyloxetane-2-carboxylic acid has not been explicitly described.

However, two plausible synthetic routes can be proposed based on established methodologies

for the synthesis of substituted oxetanes.

Pathway A: Paternò-Büchi Reaction and Subsequent
Oxidation
This pathway involves the [2+2] photocycloaddition of an appropriate α-ketoester with an

alkene, followed by hydrolysis of the resulting ester.

Workflow Diagram:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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